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Compound of Interest

Compound Name: Succinyl chloride

Cat. No.: B1293783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Succinyl chloride, with the CAS number 543-20-4, is a highly reactive diacyl chloride derived

from succinic acid. Its bifunctional nature makes it a versatile reagent in organic synthesis,

serving as a crucial building block for a wide array of compounds, including pharmaceuticals,

polymers, and other specialty chemicals. This technical guide provides an in-depth overview of

the chemical and physical properties of succinyl chloride, detailed experimental protocols for

its key reactions, and a summary of its significant applications, with a particular focus on its role

in drug development and polymer chemistry.

Chemical and Physical Properties
Succinyl chloride is a colorless to pale yellow liquid with a pungent odor. It is highly reactive

and readily hydrolyzes in the presence of moisture. Key quantitative properties are summarized

in the table below.
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Property Value

Molecular Formula C₄H₄Cl₂O₂

Molecular Weight 154.98 g/mol

Melting Point 16-17 °C

Boiling Point 192-194 °C

Density 1.413 g/mL at 25 °C

Refractive Index 1.469 at 20 °C

Flash Point 102 °C

Synthesis of Succinyl Chloride
Succinyl chloride is most commonly synthesized by the chlorination of succinic acid or its

anhydride. Thionyl chloride (SOCl₂) is a frequently used chlorinating agent.

Succinic Acid

Succinyl Chloride

Reaction

Thionyl Chloride (SOCl₂)

Reagent

Sulfur Dioxide (SO₂)

Byproduct

Hydrogen Chloride (HCl)

Byproduct
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General synthesis of succinyl chloride.

Chemical Reactivity and Mechanisms
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The high reactivity of succinyl chloride stems from the two electrophilic carbonyl carbons,

making it susceptible to nucleophilic attack. Its primary reactions involve nucleophilic acyl

substitution.

Reaction with Alcohols (Esterification)
Succinyl chloride reacts readily with alcohols to form diesters. The reaction proceeds via a

nucleophilic addition-elimination mechanism at each carbonyl group.
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Succinyl Chloride

Tetrahedral Intermediate
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Succinyl Chloride

Tetrahedral Intermediate

+ Amine

Amine (2 eq.)

Diamide

- Cl⁻

HCl (2 eq.)

Byproduct

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous Phase Organic Phase (Hexane)

Hexamethylenediamine

Interface

NaOH Succinyl_Chloride

Polyamide Film Formation
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Pulling Polymer Rope

Wash and Dry

Polyamide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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